Cas no 97890-11-4 (Glycine,N-[4-methyl-2-(2-methylpropyl)-1-oxopentyl]-, ethyl ester)

• Product name: Glycine,N-[4-methyl-2-(2-methylpropyl)-1-oxopentyl]-, ethyl ester
• CAS No: 97890-11-4
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 804573
• PubChem ID: 113463

Glycine,N-[4-methyl-2-(2-methylpropyl)-1-oxopentyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[4-methyl-2-(2-methylpropyl)-1-oxopentyl]-, ethyl ester
• ethyl 2-[[4-methyl-2-(2-methylpropyl)pentanoyl]amino]acetate
• ethyl N-(2-isobutyl-4-methyl-1-oxopentyl)glycinate
• DTXSID00243334
• 97890-11-4
• EINECS 308-191-5
• NS00065429

• Inchi： InChI=1S/C14H27NO3/c1-6-18-13(16)9-15-14(17)12(7-10(2)3)8-11(4)5/h10-12H,6-9H2,1-5H3,(H,15,17)
• InChI Key： CFOMVURYDYTOEE-UHFFFAOYSA-N
• SMILES： CCOC(=O)CNC(=O)C(CC(C)C)CC(C)C

Computed Properties

• Exact Mass: 257.199
• Monoisotopic Mass: 257.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Surface Charge: 0
• Topological Polar Surface Area: 55.4Ų
• Tautomer Count: 2

Experimental Properties

• Density: 0.952
• Boiling Point: 364°Cat760mmHg
• Flash Point: 174°C
• Refractive Index: 1.446